Cas no 177407-08-8 (1-(5-Fluoro-1H-benzo[d]imidazol-2-yl)ethanamine)

• Product Name: 1-(5-Fluoro-1H-benzo[d]imidazol-2-yl)ethanamine
• CAS No: 177407-08-8
• MF: C₉H₁₀FN₃
• MW: 179.194204807281
• CID: 112592
• Update Time: 2023-08-02

1-(5-Fluoro-1H-benzo[d]imidazol-2-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-methanamine,6-fluoro-a-methyl-
• 1H-Benzimidazole-2-methanamine,5-fluoro-alpha-methyl-(9CI)
• 1-(5-fluoro-1H-benzo[d]imidazol-2-yl)ethanamine
• FAWZHYFMWUHJTG-UHFFFAOYSA-N
• 1-(5-fluoro-1H-benzimidazol-2-yl)ethylamine
• 1-(5-Fluoro-1H-benzo[d]imidazol-2-yl)ethanamine

• Inchi： 1S/C9H10FN3/c1-5(11)9-12-7-3-2-6(10)4-8(7)13-9/h2-5H,11H2,1H3,(H,12,13)
• InChI Key： FAWZHYFMWUHJTG-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NC(C(C)N)=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 1.3
• Topological Polar Surface Area: 54.7